Cas no 923583-80-6 (1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-methoxy-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-methoxy-1-(phenylsulfonyl)-
• CAS No: 923583-80-6
• MF: C₁₄H₁₁IN₂O₃S
• MW: 414.218214273453
• CID: 736706
• PubChem ID: 59128707
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-methoxy-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-methoxy-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-iodo-5-methoxypyrrolo[2,3-b]pyridine
• 1-Benzenesulfonyl-3-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine
• 923583-80-6
• 1H-Pyrrolo[2,3-b]pyridine,3-iodo-5-methoxy-1-(phenylsulfonyl)-
• SCHEMBL1268099
• 3-IODO-5-METHOXY-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE
• DTXSID10731050
• 1-benzene sulfonyl-3-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine
• 1-(Benzenesulfonyl)-3-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine
• XASFIJCEMNQLQI-UHFFFAOYSA-N

• Inchi： 1S/C14H11IN2O3S/c1-20-10-7-12-13(15)9-17(14(12)16-8-10)21(18,19)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： XASFIJCEMNQLQI-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C1=CC(=CN=2)OC)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 413.95351g/mol
• Monoisotopic Mass: 413.95351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.6Ų